molecular formula C6H4BrN3 B156077 3-Bromo[1,2,4]triazolo[4,3-a]pyridine CAS No. 4922-68-3

3-Bromo[1,2,4]triazolo[4,3-a]pyridine

Cat. No. B156077
CAS RN: 4922-68-3
M. Wt: 198.02 g/mol
InChI Key: BOKHADJFZUWNSH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo[1,2,4]triazolo[4,3-a]pyridine belongs to the class of triazolopyridine . It is a compound that has many pharmaceutical applications .


Synthesis Analysis

The synthesis of 3-Bromo[1,2,4]triazolo[4,3-a]pyridine involves using the chlorinated agent NCS for hydrazones under very mild conditions . An efficient and convenient synthesis of [1,2,4]triazolo [4,3- a ]pyridines involves a palladium-catalyzed addition of hydrazides to 2-chloropyridine .


Molecular Structure Analysis

The compound 3-(pyridine-4-yl)-[1,2,4]triazolo[4,3-a]pyridine was crystallized in the monoclinic space group P 21/c .


Chemical Reactions Analysis

The chemical reactions of 3-Bromo[1,2,4]triazolo[4,3-a]pyridine involve oxidative cyclization using N-Chlorosuccinimide (NCS) .


Physical And Chemical Properties Analysis

The physical properties of 3-Bromo[1,2,4]triazolo[4,3-a]pyridine include a melting point of 188–189 °C . The compound is a pale yellow solid .

Scientific Research Applications

Pharmaceutical Research

3-Bromo[1,2,4]triazolo[4,3-a]pyridine: may serve as a pharmacophore in drug discovery programs due to its structural similarity to other triazolo[4,3-a]pyrazine derivatives known for their wide range of biological activities . These activities include antidiabetic, anti-platelet aggregations, anti-fungal, anti-bacterial, anti-malarial, anti-tubercular, and anticonvulsant properties.

Antimicrobial Agent Development

Given the antibacterial properties of related triazolo compounds , 3-Bromo[1,2,4]triazolo[4,3-a]pyridine could be explored for its potential use in developing new antimicrobial agents that could contribute to the treatment of various bacterial infections.

Cancer Research

Triazoles are known for their role as cancer prevention agents by reducing or eliminating free radicals . Therefore, 3-Bromo[1,2,4]triazolo[4,3-a]pyridine might be investigated for its efficacy in cancer prevention or treatment.

Synthesis of Heterocyclic Compounds

This compound could be used as a precursor or intermediate in the synthesis of various heterocyclic compounds with potential medicinal and biological activity .

Safety And Hazards

The safety and hazards associated with 3-Bromo[1,2,4]triazolo[4,3-a]pyridine include potential harm if inhaled or if it comes into contact with skin and eyes .

Future Directions

Future directions for the study of 3-Bromo[1,2,4]triazolo[4,3-a]pyridine could involve further exploration of its antimicrobial properties and its potential as an inhibitor of P38 kinase .

properties

IUPAC Name

3-bromo-[1,2,4]triazolo[4,3-a]pyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H4BrN3/c7-6-9-8-5-3-1-2-4-10(5)6/h1-4H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BOKHADJFZUWNSH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=NN=C(N2C=C1)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H4BrN3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00483056
Record name 3-Bromo[1,2,4]triazolo[4,3-a]pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00483056
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

198.02 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Bromo[1,2,4]triazolo[4,3-a]pyridine

CAS RN

4922-68-3
Record name 3-Bromo[1,2,4]triazolo[4,3-a]pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00483056
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-bromo-[1,2,4]triazolo[4,3-a]pyridine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-Bromo[1,2,4]triazolo[4,3-a]pyridine
Reactant of Route 2
3-Bromo[1,2,4]triazolo[4,3-a]pyridine
Reactant of Route 3
3-Bromo[1,2,4]triazolo[4,3-a]pyridine
Reactant of Route 4
3-Bromo[1,2,4]triazolo[4,3-a]pyridine

Citations

For This Compound
3
Citations
T Focken, S Chowdhury, A Zenova… - Journal of medicinal …, 2018 - ACS Publications
The sodium channel Na V 1.7 has emerged as a promising target for the treatment of pain based on strong genetic validation of its role in nociception. In recent years, a number of aryl …
Number of citations: 31 pubs.acs.org
A Saito, B Shimizu - Bulletin of the Chemical Society of Japan, 1977 - journal.csj.jp
Mesoionic anhydro-1-alkyl-3-hydroxy-1,2,4-triazolo[4,3-a]pyridinium hydroxide (6) was synthesized by selective alkylation at the N 1 -position of 1,2,4-triazolo[4,3-a]pyridin-3(2H)-one (8)…
Number of citations: 10 www.journal.csj.jp
A Gollner, C Heine, KS Hofbauer - ChemMedChem, 2023 - Wiley Online Library
Kinases are among the most important and successful drug targets. Chemical probe compounds have played a critical role in elucidating the role of kinases in many biological pathways…

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.